Cas no 63421-72-7 (Benzoyl chloride, 4-[(methylsulfonyl)amino]-)

• Product Name: Benzoyl chloride, 4-[(methylsulfonyl)amino]-
• CAS No: 63421-72-7
• MF: C₈H₈ClNO₃S
• MW: 233.672019958496
• CID: 426449
• PubChem ID: 11791119
• Update Time: 2025-04-19

Benzoyl chloride, 4-[(methylsulfonyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 4-[(methylsulfonyl)amino]-
• 4-(methanesulfonamido)benzoyl chloride
• 4-[(Methylsulfonyl)amino]benzoyl chloride
• 63421-72-7
• SCHEMBL3486379
• DTXSID60472901

• Inchi： 1S/C8H8ClNO3S/c1-14(12,13)10-7-4-2-6(3-5-7)8(9)11/h2-5,10H,1H3
• InChI Key： XIWZUWWVOULHGZ-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC(=CC=1)NS(C)(=O)=O)=O

Computed Properties

• Exact Mass: 232.99144
• Monoisotopic Mass: 232.9913420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• PSA: 63.24